Cas no 1177336-51-4 (1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1177336-51-4
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD12403828
• CID: 2133604
• PubChem ID: 54595051
• Update Time: 2025-10-12

1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-1H-pyrazole-4-sulfonyl chloride
• 1-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride
• BBL032217
• STL373190
• NE51654
• BB 0220616
• 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
• Z600618712
• 1-(propan-2-yl)-1H-pyrazole-4-sulfonylchloride
• CS-0217790
• DA-29283
• F2158-1816
• EN300-84990
• MFCD12403828
• SCHEMBL18007714
• 1-propan-2-ylpyrazole-4-sulfonyl chloride
• 1177336-51-4
• BS-13685
• AT10989
• AKOS010135449
• 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD12403828
• Inchi： 1S/C6H9ClN2O2S/c1-5(2)9-4-6(3-8-9)12(7,10)11/h3-5H,1-2H3
• InChI Key： NMTQIKMRKYKKBZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 1

Additional information on 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride

Introduction to 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1177336-51-4)

1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by its CAS number 1177336-51-4, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. The presence of a sulfonyl chloride functional group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride consists of a pyrazole ring substituted with a propyl group at the 1-position and a sulfonyl chloride group at the 4-position. This configuration imparts unique chemical characteristics that make it particularly useful in organic synthesis. The pyrazole ring itself is known for its stability and ability to participate in various chemical reactions, including hydrogen bonding and coordination with metal ions. These properties have been leveraged in the development of new drugs and materials.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole moiety exhibit antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride group further enhances these properties by allowing for facile introduction of other functional groups through nucleophilic substitution reactions. This reactivity has made 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride a valuable building block in the synthesis of novel therapeutic agents.

One of the most promising applications of 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride is in the development of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop treatments that target the underlying mechanisms of these diseases. The pyrazole ring in 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride provides a scaffold that can be modified to interact with specific kinase domains, while the sulfonyl chloride group allows for further functionalization to optimize binding affinity and selectivity.

Recent research has also explored the use of 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands. They have applications in gas storage, separation technologies, and catalysis. The pyrazole derivative serves as an effective ligand due to its ability to form stable coordination bonds with metal ions while maintaining structural flexibility. This has led to the development of novel MOFs with enhanced performance characteristics.

The synthesis of 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride typically involves the reaction of propyl-substituted pyrazole with chlorosulfonic acid or sulfuryl chloride under controlled conditions. This reaction introduces the sulfonyl chloride group at the 4-position of the pyrazole ring. The process requires careful handling due to the corrosive nature of chlorosulfonic acid, but modern synthetic techniques have improved safety and efficiency in its preparation.

From a pharmaceutical perspective, 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride has been investigated for its potential as an intermediate in drug discovery. Its structural features make it suitable for further derivatization into more complex molecules with desired pharmacological properties. For instance, by introducing additional functional groups such as amides or carboxylic acids, researchers can generate derivatives that exhibit enhanced solubility or bioavailability.

The compound's utility extends beyond pharmaceuticals into agrochemicals and material science. Pyrazole derivatives are known for their herbicidal and fungicidal properties, making them valuable in crop protection strategies. Additionally, the ability to modify the structure of 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride allows for the creation of novel materials with specific functionalities, such as liquid crystals or conductive polymers.

In conclusion, 1-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1177336-51-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry, particularly for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.